Cas no 108642-82-6 (2-Butenoic acid, 4-bromo-2,3-difluoro-, ethyl ester, (Z)-)

• Product Name: 2-Butenoic acid, 4-bromo-2,3-difluoro-, ethyl ester, (Z)-
• CAS No: 108642-82-6
• MF: C₆H₇BrF₂O₂
• MW: 229.019388437271
• MDL: MFCD34550245
• CID: 3595213
• PubChem ID: 54468706
• Update Time: 2025-06-08

2-Butenoic acid, 4-bromo-2,3-difluoro-, ethyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-bromo-2,3-difluoro-, ethyl ester, (Z)-
• 2-Butenoic acid, 4-bromo-2,3-difluoro-, ethyl ester, (2Z)-
• Ethyl (Z)-4-Bromo-2,3-difluoro-2-butenoate
• ethyl (Z)-4-bromo-2,3-difluorobut-2-enoate
• 108642-82-6
• ethyl (2Z)-4-bromo-2,3-difluoro-2-butenoate

• MDL： MFCD34550245
• Inchi： 1S/C6H7BrF2O2/c1-2-11-6(10)5(9)4(8)3-7/h2-3H2,1H3/b5-4-
• InChI Key： XGTYEJCRSMWESN-PLNGDYQASA-N
• SMILES： C(OCC)(=O)/C(/F)=C(/F)\CBr

Computed Properties

• Exact Mass: 227.95975g/mol
• Monoisotopic Mass: 227.95975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 2-Butenoic acid, 4-bromo-2,3-difluoro-, ethyl ester, (Z)-

2-Butenoic acid, 4-bromo-2,3-difluoro-, ethyl ester, (Z)- (CAS No. 108642-82-6): A Comprehensive Overview

2-Butenoic acid, 4-bromo-2,3-difluoro-, ethyl ester, (Z)-, identified by its CAS number 108642-82-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of β-keto esters and exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of both bromine and fluorine substituents in its molecular structure enhances its reactivity, making it a versatile building block for the development of novel bioactive molecules.

The ethyl ester form of this compound introduces an additional layer of functionality, which can be exploited in various synthetic pathways. The (Z)-configuration indicates the stereochemistry of the double bond, which is a critical factor in determining the biological activity and interaction with biological targets. This stereochemical specificity is particularly important in drug design, where the three-dimensional shape of a molecule can significantly influence its efficacy and selectivity.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic properties. The incorporation of fluorine atoms into drug molecules often leads to increased binding affinity and longer half-lives, making such compounds more attractive for therapeutic applications. The 4-bromo substituent further enhances the compound's utility as a synthetic intermediate by providing a site for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.

One of the most compelling aspects of 2-Butenoic acid, 4-bromo-2,3-difluoro-, ethyl ester, (Z)- is its potential application in the synthesis of biologically active compounds. Researchers have leveraged this compound to develop novel inhibitors targeting various enzymes and receptors involved in metabolic diseases, infectious diseases, and cancer. For instance, studies have demonstrated its utility in generating derivatives with inhibitory activity against enzymes such as kinase inhibitors and proteases. These derivatives have shown promise in preclinical studies, highlighting the compound's potential as a lead structure for drug development.

The fluorinated β-keto ester core of this compound is particularly interesting from a chemical biology perspective. Fluorine atoms can modulate electronic properties and influence molecular interactions, making them valuable tools for fine-tuning biological activity. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of these compounds with high accuracy, facilitating the rational design of more potent and selective agents.

Moreover, the ethyl ester group provides a handle for further derivatization, allowing chemists to explore different functionalization strategies. For example, hydrolysis of the ester group can yield the corresponding carboxylic acid derivative, which may exhibit different biological properties compared to the ester form. This flexibility makes 2-Butenoic acid, 4-bromo-2,3-difluoro-, ethyl ester, (Z)- a versatile tool for medicinal chemists seeking to develop novel therapeutics.

The synthesis of this compound typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps often include bromination and fluorination reactions followed by esterification. Advances in green chemistry principles have also led to the development of more sustainable synthetic routes that minimize waste and hazardous byproducts.

In conclusion,2-Butenoic acid, 4-bromo-2,3-difluoro-, ethyl ester, (Z)-, with its unique structural features and synthetic utility, represents a promising candidate for further exploration in pharmaceutical research. Its combination of reactivity-enhancing substituents—bromine and fluorine—and its stereochemical specificity make it an invaluable asset for designing novel bioactive molecules with potential therapeutic applications across various disease areas.